Cas no 2324110-36-1 (1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine
• CAS No: 2324110-36-1
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 6259676
• PubChem ID: 154754227
• Update Time: 2025-10-12

1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine
• EN300-26623311
• Z1829277243
• 2324110-36-1

• Inchi： 1S/C10H15ClN2O2S/c1-3-4-12-5-7-13(8-6-12)16(14,15)9-10(2)11/h1H,2,4-9H2
• InChI Key： WLHABXTWAFRUNQ-UHFFFAOYSA-N
• SMILES： ClC(=C)CS(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 262.0542766g/mol
• Monoisotopic Mass: 262.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49Ų

Additional information on 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine

Chemical Profile of 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine (CAS No. 2324110-36-1)

1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine, identified by its CAS number 2324110-36-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperazine class, which is widely recognized for its role as a key structural motif in numerous bioactive molecules. The presence of both a chloropropene sulfonyl group and an acetylenic moiety in its molecular framework endows it with distinct reactivity and potential applications in drug discovery and molecular synthesis.

The sulfonyl group attached to the propene backbone introduces electrophilic characteristics, making the compound a valuable intermediate in the synthesis of more complex molecules. This feature is particularly relevant in the development of novel therapeutic agents where sulfonamide derivatives are known to exhibit significant biological activity. The propargyl group, on the other hand, provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their ability to modulate various biological targets. For instance, compounds containing the piperazine scaffold have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The specific arrangement of substituents in 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine may confer unique interactions with biological targets, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential role as a building block in medicinal chemistry. The combination of the chloropropene sulfonyl and acetylenic groups allows for diverse chemical modifications, enabling chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small structural changes can significantly alter a molecule's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of such intermediates. For example, transition-metal-catalyzed reactions have enabled efficient construction of complex molecular architectures from simpler precursors. The presence of both reactive sites in 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine makes it an ideal candidate for these transformations, facilitating rapid diversification of the chemical library.

The compound's relevance extends beyond academic research; it also holds industrial significance. Pharmaceutical companies often rely on specialized intermediates like this one to accelerate their drug development pipelines. By providing a scaffold that can be easily modified, 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-yn-1-yl)piperazine can streamline the process of identifying novel therapeutic candidates and optimizing their efficacy and safety profiles.

In conclusion, 1-(2-chloroprop-2-ene-1-sulfonyl)-4-(prop-2-ynyl)piperazine (CAS No. 2324110 - 36 - 1) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of functional groups and synthetic accessibility positions it as a valuable asset in both academic research and industrial applications. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.